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Compound of Interest

Compound Name: 2-(Benzyloxy)phenol

Cat. No.: B123662

Proper disposal of 2-(Benzyloxy)phenol is critical to ensure laboratory safety and
environmental protection. As a substance causing skin, eye, and respiratory irritation, it must be
managed as hazardous waste in accordance with institutional and regulatory guidelines.[1][2]
This guide provides detailed procedures for the safe handling and disposal of 2-
(Benzyloxy)phenol.

Immediate Safety and Handling Precautions

Before handling 2-(Benzyloxy)phenol, ensure that you are in a well-ventilated area and
wearing appropriate Personal Protective Equipment (PPE), including gloves, eye shields, and a
lab coat.[1][3] An emergency eyewash and safety shower should be readily accessible.[3]

Step-by-Step Disposal Procedure

The disposal of 2-(Benzyloxy)phenol must follow hazardous waste protocols. It should never
be disposed of down the drain or in regular trash.[4][5]

o Waste Collection:

o Designate a specific, compatible container for 2-(Benzyloxy)phenol waste. Plastic bottles
are often preferred for hazardous waste when compatibility is not an issue.[4] The
container must be in good condition, with no leaks or rust, and have a secure, tight-fitting
lid.[6]
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o If creating a waste solution, do not mix 2-(Benzyloxy)phenol with incompatible materials
such as strong oxidizing agents or strong bases.[3][7]

e Labeling:

o As soon as the container is first used for waste, label it clearly with a hazardous waste tag
provided by your institution's Environmental Health and Safety (EHS) department.[4][8]

o The label must include the words "Hazardous Waste".[4][6]

o Clearly write the full chemical name, "2-(Benzyloxy)phenol,” and list any other
components of a mixture with their respective quantities or percentages.[4] Abbreviations
or chemical formulas are not permitted.[4]

o Include the date of waste generation, the laboratory or room number, and the Principal
Investigator's name and contact information.[4]

o Mark the appropriate hazard pictograms on the label. For 2-(Benzyloxy)phenol, this
includes the exclamation mark for skin/eye irritation and as a single-target-organ-toxicity
(STOT SE) substance.[2][4]

o Storage:
o Keep the hazardous waste container closed at all times, except when adding waste.[6][9]

o Store the container in a designated, secure secondary containment area that is cool, dry,
and well-ventilated.[3][7]

o Segregate the waste container from incompatible materials.[6]
e Arranging for Disposal:

o Once the container is full, or if the chemical is no longer needed, contact your institution's
EHS or hazardous waste program to schedule a pickup.[4][8]

o Do not transport hazardous waste yourself.[8] Disposal should be handled by a licensed
disposal company or trained EHS personnel.[10]
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Disposal of Contaminated Materials

o Contaminated Labware: Glassware and other lab materials contaminated with 2-
(Benzyloxy)phenol must be treated as hazardous waste.[6] Package these items in an
appropriate, labeled container for disposal.

o Empty Containers: An empty container that held 2-(Benzyloxy)phenol must be triple-rinsed
with a suitable solvent capable of removing the chemical residue.[6][8] This rinsate is
considered hazardous waste and must be collected in your designated 2-
(Benzyloxy)phenol waste container.[6][8] After triple-rinsing and allowing it to air dry, deface
the original label, and the container may then be disposed of in the regular trash.[6][8]

Spill Management

In the event of a small spill (less than 50 mL), absorb the material with vermiculite, paper
towels, or another absorbent material while wearing appropriate PPE.[3] Place the cleanup
materials into a sealed, labeled container to be disposed of as hazardous waste.[3] For larger
spills, evacuate the area, provide ventilation, and contact your institution's EHS spill response
team immediately.[3][11]

Hazard Summary for 2-(Benzyloxy)phenol

Hazard L
. GHS Code Description Source
Classification
Skin Irritation H315 Causes skin irritation. [1][2]
o Causes serious eye
Eye Irritation H319 L [1][2]
irritation.
Specific Target Organ ]
o , May cause respiratory
Toxicity (Single H335 T [1][2]
irritation.
Exposure)
Storage Class 10 Combustible liquids. [2]

Disposal Workflow

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b123662?utm_src=pdf-body
https://www.benchchem.com/product/b123662?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b123662?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b123662?utm_src=pdf-body
https://www.benchchem.com/product/b123662?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://ehs.berkeley.edu/sites/default/files/publications/phenol-haz-controls-fact-sheet-wsp.pdf
https://ehs.berkeley.edu/sites/default/files/publications/phenol-haz-controls-fact-sheet-wsp.pdf
https://ehs.berkeley.edu/sites/default/files/publications/phenol-haz-controls-fact-sheet-wsp.pdf
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/appendix-d-standard-operating-procedure/phenol-sop
https://www.benchchem.com/product/b123662?utm_src=pdf-body
https://www.echemi.com/produce/pr220729331917-2-benzyloxyphenol.html
https://www.sigmaaldrich.com/TW/zh/product/aldrich/183040
https://www.echemi.com/produce/pr220729331917-2-benzyloxyphenol.html
https://www.sigmaaldrich.com/TW/zh/product/aldrich/183040
https://www.echemi.com/produce/pr220729331917-2-benzyloxyphenol.html
https://www.sigmaaldrich.com/TW/zh/product/aldrich/183040
https://www.sigmaaldrich.com/TW/zh/product/aldrich/183040
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 2-(Benzyloxy)phenol waste.

Waste Generation & ldentification

Is the waste hazardous?

Assume hazardous & consult SDS/EHS

Containerization & Labeling

Select Compatible Container
(Good condition, secure lid)

Affix 'Hazardous Waste' Tag
- Full Chemical Name
- Hazards (Pictograms)
- Generator Info & Date

Storage & Disposal

Store in Secure Secondary Containment
(Cool, dry, ventilated area)

Container Full or Waste Unwanted:
Contact EHS for Pickup

Disposal by Authorized Personnel

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b123662?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 2-(Benzyloxy)phenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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